Cas no 5451-36-5 ( )

  structure
  structure
Product Name: 
CAS No:5451-36-5
MF:C6H8N4S
MW:168.219518661499
CID:941666
PubChem ID:135431245
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • [[(E)-pyrrol-2-ylidenemethyl]amino]thiourea
    • 1-[(1H-pyrrol-2-yl)methylene]thiosemicarbazide
    • 1H-Pyrrole-2-carboxaldehyde, thiosemicarbazone
    • 2-[1-(pyrrol-2-yl)methylidene]hidrazine carbothioamide
    • 2-formylpyrrole thiosemicarbazone
    • AC1NS67B
    • CHEMBL1818877
    • NSC18359
    • pyrrole-2-carbaldehyde thiosemicarbazone
    • pyrrole-2-carboxaldehyde thiosemicarbazone
    • pyrrole-2-carboxyaldehyde thiosemicarbazone
    • Semicarbazide, 4-(2-pyrrolylmethylene)-2-thio-
    • AKOS003407953
    • MFCD01043484
    • [(E)-1H-pyrrol-2-ylmethylideneamino]thiourea
    • 2N-901
    • [(E)-[(1H-pyrrol-2-yl)methylidene]amino]thiourea
    • 5451-36-5
    • 1H-pyrrole-2-carbaldehyde thiosemicarbazone
    • 2-[(E)-2H-Pyrrol-2-ylidenemethyl]hydrazinecarbothioamide
    • BDBM50350996
    • NSC-18359
    • 433215-03-3
    • 2-[(E)-1H-pyrrol-2-ylmethylidene]-1-hydrazinecarbothioamide
    •  
    • Inchi: 1S/C6H8N4S/c7-6(11)10-9-4-5-2-1-3-8-5/h1-4,8H,(H3,7,10,11)/b9-4+
    • InChI Key: DYBBJPJQYIJFJO-RUDMXATFSA-N
    • SMILES: S=C(N)N/N=C/C1=CC=CN1

Computed Properties

  • Exact Mass: 168.04714
  • Monoisotopic Mass: 168.04696745g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 168
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 98.3Ų

Experimental Properties

  • PSA: 62.44
  • LogP: 1.27300
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